Cas no 335223-57-9 (N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide)

N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide is a synthetic organic compound featuring a pyrazolo[3,4-d]pyrimidine core linked to a dimethylphenyl acetamide moiety via a sulfanyl bridge. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The presence of the phenylpyrazolopyrimidine scaffold is associated with high binding affinity to certain enzymatic targets, while the thioether linkage enhances stability and bioavailability. The compound’s design allows for selective interactions with protein targets, making it a candidate for research in therapeutic applications. Its well-defined synthetic route ensures reproducibility for further pharmacological evaluation.

N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide structure

335223-57-9 structure

Product Name:N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide

CAS No:335223-57-9

MF:C₂₁H₁₉N₅OS

MW:389.473462343216

CID:6382124

PubChem ID:1373364

Update Time:2025-06-08

N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide
- N-(2,3-dimethylphenyl)-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
- N-(2,3-dimethylphenyl)-2-((1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
- F1874-0032
- AKOS008312539
- 335223-57-9
- N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
- Oprea1_377630
- Inchi： 1S/C21H19N5OS/c1-14-7-6-10-18(15(14)2)25-19(27)12-28-21-17-11-24-26(20(17)22-13-23-21)16-8-4-3-5-9-16/h3-11,13H,12H2,1-2H3,(H,25,27)
- InChI Key： ZKHNJUGIYDMDAT-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(C)=C1C)(=O)CSC1=NC=NC2N(C3=CC=CC=C3)N=CC=21

Computed Properties

Exact Mass: 389.13103142g/mol
Monoisotopic Mass: 389.13103142g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 529
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 98Å²

N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-yl}sulfanyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1874-0032-2μmol	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1874-0032-5μmol	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1874-0032-10μmol	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1874-0032-20μmol	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1874-0032-1mg	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1874-0032-2mg	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1874-0032-3mg	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1874-0032-4mg	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1874-0032-5mg	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1874-0032-10mg	N-(2,3-dimethylphenyl)-2-({1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide	335223-57-9	90%+	10mg	$79.0	2023-05-17